Cas no 34490-96-5 ((1E)-1-(hydroxyimino)butan-2-one)

• Product Name: (1E)-1-(hydroxyimino)butan-2-one
• CAS No: 34490-96-5
• MF: C₄H₇NO₂
• MW: 101.103881120682
• CID: 1462861
• PubChem ID: 6399233
• Update Time: 2025-04-20

(1E)-1-(hydroxyimino)butan-2-one Chemical and Physical Properties

Names and Identifiers

• (1E)-1-(hydroxyimino)butan-2-one
• 2-Butanone, 1-hydroxyimino-
• Butanal, 2-oxo-, 1-oxime, (1E)-
• DTXSID501315162
• oximinobutanone
• 2-Oxobutanal 1-oxime
• NDQMJZCPBOBKQB-UHFFFAOYSA-N
• 90656-59-0
• 34490-96-5
• 2-oxo-butyraldehyde oxime

• Inchi： 1S/C4H7NO2/c1-2-4(6)3-5-7/h3,7H,2H2,1H3
• InChI Key： NDQMJZCPBOBKQB-UHFFFAOYSA-N
• SMILES： O=C(C=NO)CC

Computed Properties

• Exact Mass: 101.04771
• Monoisotopic Mass: 101.047678
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 87.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• XLogP3: 0.9

Experimental Properties

• Density: 1.066
• Boiling Point: 204.069°C at 760 mmHg
• Flash Point: 77.218°C
• Refractive Index: 1.451
• PSA: 49.66